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Compound of Interest

Compound Name: 4-Thujanol

Cat. No.: B106190 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling and disposal of 4-Thujanol, a bicyclic monoterpene

alcohol used as a fragrance and flavoring agent.[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for 4-Thujanol is presented below. This information is

critical for understanding its physical characteristics and potential hazards.
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Property Value Reference

Molecular Formula C₁₀H₁₈O [3]

Molecular Weight 154.25 g/mol [3]

Appearance Colorless to pale yellow liquid

Odor
Minty, eucalyptus, green,

terpenic
[4]

Flash Point
80.0 °C (176.0 °F) - Closed

Cup
[4]

Boiling Point
Not explicitly available in

search results

Water Solubility Practically insoluble [5]

Occupational Exposure Limits
No established PELs or TLVs

found
[6][7]

Personal Protective Equipment (PPE)
When handling 4-Thujanol, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following PPE is recommended based on

safety data sheets.

Hand Protection: Wear protective gloves. The specific glove material should be selected

based on the breakthrough time and permeation rate for the substance. Nitrile gloves are

often a suitable choice for general laboratory use, but compatibility should be verified.

Eye and Face Protection: Use safety glasses with side-shields or chemical goggles. A face

shield may be necessary for operations with a higher risk of splashing.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: If working in a well-ventilated area, respiratory protection may not be

required. However, if vapors or aerosols are generated, a NIOSH-approved respirator with
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an appropriate cartridge for organic vapors should be used.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling:

Ventilation: Always handle 4-Thujanol in a well-ventilated area, such as a chemical fume

hood.

Ignition Sources: It is a combustible liquid, so keep it away from heat, sparks, open flames,

and hot surfaces. Smoking is prohibited in areas where it is handled.

Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and

any exposed skin thoroughly after handling.

Spills: In case of a spill, do not breathe vapors or aerosols. Avoid substance contact.

Evacuate the area and ensure adequate ventilation. Use appropriate absorbent material to

contain and clean up the spill.

Storage:

Container: Keep the container tightly closed.

Location: Store in a cool, dry, and well-ventilated place.

Incompatibilities: Keep away from oxidizing agents.

Experimental Protocol: Spill Response
In the event of a 4-Thujanol spill, follow this step-by-step procedure:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the appropriate working height.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b106190?utm_src=pdf-body
https://www.benchchem.com/product/b106190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE: Don the appropriate personal protective equipment, including respiratory protection if

necessary.

Containment: Cover the spill with a non-combustible absorbent material such as sand, earth,

or vermiculite. Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of the contaminated materials as hazardous waste according to

institutional and local regulations.

Disposal Plan
Proper disposal of 4-Thujanol and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused 4-Thujanol and any contaminated materials as

hazardous chemical waste. It should be sent to an approved waste disposal plant.

Container Disposal: Empty containers may retain product residue. Do not reuse empty

containers. Puncture and dispose of them in accordance with local regulations. If the

chemical is on an "Acutely Hazardous" or "P-list," the container must be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous waste.[8] It is important to verify the

classification of 4-Thujanol with your institution's environmental health and safety

department.

Logical Workflow for Handling 4-Thujanol
The following diagram illustrates the standard workflow for safely handling 4-Thujanol in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of 4-Thujanol.
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Toxicity and Health Effects
While the Expert Panel for Fragrance Safety has concluded that 4-thujanol is safe for its

current use in fragrances, it is important to be aware of the available toxicological data.[9]

Studies have shown that 4-thujanol is not genotoxic in some assays, but other research has

indicated potential genotoxic effects at certain concentrations in human peripheral blood

lymphocytes in vitro.[1][9] There is a lack of data on repeated dose toxicity and reproductive

toxicity.[9] As with any chemical, it is prudent to minimize exposure. In case of accidental

exposure, follow these first aid measures:

Inhalation: Move to fresh air.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Eye Contact: Rinse out with plenty of water.

Ingestion: Immediately make the victim drink water (two glasses at most). Consult a

physician.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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